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Compound of Interest

Compound Name: Josamycin propionate

Cat. No.: B034120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

synthesis pathway of josamycin propionate, a macrolide antibiotic. The information is

intended for researchers, scientists, and professionals involved in drug development and

medicinal chemistry.

Chemical Structure of Josamycin Propionate
Josamycin propionate is a semi-synthetic derivative of josamycin, a 16-membered macrolide

antibiotic produced by the fermentation of Streptomyces narbonensis var. josamyceticus. The

propionylation of the hydroxyl group at the C-9 position of the josamycin aglycone enhances its

pharmacokinetic properties.

The chemical structure of josamycin propionate is characterized by a complex macrolactone

ring, substituted with various functional groups, including two deoxy sugars, mycaminose and

mycarose.

Key Structural Features:

Molecular Formula: C45H73NO16[1][2]

Molecular Weight: 884.06 g/mol [1]
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IUPAC Name: [(2S,3S,4R,6S)-6-[(2R,3S,4R,5R,6S)-6-

[[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-4-acetyloxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-

oxoethyl)-10-propanoyloxy-1-oxacyclohexadeca-11,13-dien-6-yl]oxy]-4-(dimethylamino)-5-

hydroxy-2-methyloxan-3-yl]oxy-4-hydroxy-2,4-dimethyloxan-3-yl] 3-methylbutanoate[2]

CAS Number: 40922-77-8[2]

Table 1: Physicochemical Properties of Josamycin Propionate

Property Value

Molecular Formula C45H73NO16[1][2]

Molecular Weight 884.06 g/mol [1]

Appearance
White or slightly yellowish, crystalline, slightly

hygroscopic powder

Solubility
Practically insoluble in water, soluble in

methanol and ethanol

Specific Optical Rotation -65° to -75° (dried substance)

Synthesis Pathway of Josamycin Propionate
The synthesis of josamycin propionate is a two-stage process. The first stage involves the

fermentative production of the precursor molecule, josamycin. The second stage is a semi-

synthetic step where josamycin is chemically modified to yield josamycin propionate.

Stage 1: Fermentative Production of Josamycin
Josamycin is produced by culturing the bacterium Streptomyces narbonensis var.

josamyceticus under aerobic conditions in a nutrient-rich medium.

Experimental Protocol for Josamycin Fermentation (Illustrative):

Inoculum Preparation: A seed culture of Streptomyces narbonensis var. josamyceticus is

prepared by inoculating a suitable liquid medium and incubating until a sufficient cell density

is reached.
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Fermentation: The production medium, typically containing sources of carbon (e.g., glucose,

starch), nitrogen (e.g., soybean meal), and essential minerals, is inoculated with the seed

culture.

Incubation: The fermentation is carried out in a bioreactor under controlled conditions of

temperature, pH, and aeration for a period of several days.

Extraction and Purification: After the fermentation is complete, the josamycin is extracted

from the fermentation broth using a suitable organic solvent. The crude extract is then

purified using chromatographic techniques to obtain pure josamycin.

Stage 2: Semi-synthesis of Josamycin Propionate
Josamycin propionate is synthesized from josamycin via a selective propionylation reaction.

This reaction targets one of the secondary hydroxyl groups of the josamycin molecule.

Reaction:

Josamycin + Propionic Anhydride --(Pyridine)--> Josamycin Propionate

Experimental Protocol for the Synthesis of Josamycin Propionate:

A patented method for the synthesis of alkanoyl-josamycins provides the following

experimental details:

Reactants:

Josamycin: 20 g

Propionic Anhydride: 25 g

Pyridine (catalyst): 0.1 ml

Procedure:

Dissolve 20 g of Josamycin in 25 g of propionic anhydride.

Add 0.1 ml of pyridine to the solution to catalyze the reaction.
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Purification: The patent does not specify the purification method. However, standard

techniques for purifying organic compounds, such as crystallization or chromatography,

would be employed to isolate and purify the josamycin propionate.

Table 2: Quantitative Data for Josamycin Propionate Synthesis

Parameter Value/Condition

Reactants

Josamycin 20 g

Propionic Anhydride 25 g

Pyridine (catalyst) 0.1 ml

Reaction Conditions

Temperature

Not specified in the cited patent. Propionylation

reactions are often conducted at room

temperature or with gentle heating.

Reaction Time

Not specified in the cited patent. Reaction

progress would typically be monitored by

techniques like TLC or HPLC.

Yield

Theoretical Yield
To be calculated based on the stoichiometry of

the reaction.

Actual Yield Not specified in the cited patent.

Synthesis Pathway Diagram:
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Caption: Synthesis pathway of josamycin propionate.

Conclusion
This technical guide has detailed the chemical structure of josamycin propionate and outlined

its synthesis pathway, which involves the fermentation of josamycin followed by a semi-

synthetic propionylation step. The provided experimental protocols and quantitative data offer a

foundational understanding for researchers and professionals in the field of drug development.

Further optimization of the semi-synthetic step, particularly regarding reaction conditions and

purification methods, may be necessary to achieve high yields and purity for pharmaceutical

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b034120#josamycin-propionate-chemical-structure-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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